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Compound of Interest

Compound Name:
1,3,3-Trimethylindolino-6'-

bromobenzopyrylospiran

Cat. No.: B102090 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides detailed procedures for the safe disposal of 1,3,3-Trimethylindolino-6'-
bromobenzopyrylospiran, a photochromic compound from the spiropyran family. While a

specific Safety Data Sheet (SDS) for the 6'-bromo derivative is not readily available, data from

the closely related 1,3,3-Trimethylindolino-6'-nitrobenzopyrylospiran, combined with general

principles of hazardous waste management, can provide a robust framework for its handling

and disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle 1,3,3-Trimethylindolino-6'-
bromobenzopyrylospiran with appropriate personal protective equipment (PPE). This

substance should be treated as a hazardous chemical.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.
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Respiratory Protection: If there is a risk of generating dust, a dust respirator should be worn.

General Handling:

Avoid breathing dust and contact with skin and eyes.[1]

Work in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly with soap and water after handling.[1]

Contaminated work clothing should not be allowed out of the workplace and should be

laundered separately before reuse.[1]

Spill and Emergency Procedures
In the event of a spill, immediate action is necessary to contain and clean up the material

safely.

Small Spills (Dry):

Alert personnel in the immediate area.

Use dry clean-up procedures to avoid generating dust.[1]

Carefully sweep or vacuum the spilled material.[1]

Place the collected material into a clean, dry, sealable, and properly labeled container for

disposal.[1]

Large Spills:

Evacuate the area.

Alert emergency services, providing the location and nature of the hazard.[1]

Prevent the spillage from entering drains or water courses.[1]

Step-by-Step Disposal Protocol
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The disposal of 1,3,3-Trimethylindolino-6'-bromobenzopyrylospiran must comply with local,

state, and federal regulations.[1] In the United States, the Environmental Protection Agency

(EPA) regulates hazardous waste under the Resource Conservation and Recovery Act

(RCRA).[2][3]

Waste Identification and Classification:

Treat 1,3,3-Trimethylindolino-6'-bromobenzopyrylospiran as a hazardous waste.

Although specific toxicity data for the bromo-derivative is not available, the nitro-analogue

has an intravenous LD50 of 56 mg/kg in mice, indicating significant toxicity.[1]

It may be classified as a toxic hazardous waste.

Waste Segregation and Collection:

Solid Waste: Collect solid 1,3,3-Trimethylindolino-6'-bromobenzopyrylospiran waste,

including contaminated PPE and cleaning materials, in a designated, leak-proof, and

sealable container.

Liquid Waste: If the compound is in solution, collect it in a separate, compatible, and

clearly labeled waste container. Do not mix with other incompatible waste streams.

Organic solvents used as a vehicle for this compound should be disposed of as organic

solvent waste, which is typically incinerated.[2]

Avoid mixing with strong oxidizing agents or strong bases.[1]

Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label should also include:

The full chemical name: "1,3,3-Trimethylindolino-6'-bromobenzopyrylospiran"

The date accumulation started.

The hazards associated with the waste (e.g., "Toxic").
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Storage:

Store waste containers in a designated, well-ventilated, and secure area.

Use secondary containment, such as trays, to capture any potential leaks.[2]

Keep containers closed except when adding waste.[2]

Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

DO NOT dispose of this chemical down the drain or in the regular trash.[1][2]

Quantitative Data Summary
While specific quantitative data for 1,3,3-Trimethylindolino-6'-bromobenzopyrylospiran is

limited, the following table summarizes key information for the closely related nitro-analogue,

which can be used as a cautious reference.

Property Value Reference Compound

Acute Toxicity (LD50) 56 mg/kg (Intravenous, mouse)
1,3,3-Trimethylindolino-6'-

nitrobenzopyrylospiran

Physical State Crystalline powder
1,3,3-Trimethylindolino-6'-

nitrobenzopyrylospiran

Melting Point 178°C
1,3,3-Trimethylindolino-6'-

nitrobenzopyrylospiran

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1,3,3-
Trimethylindolino-6'-bromobenzopyrylospiran.
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Disposal Workflow for 1,3,3-Trimethylindolino-6'-bromobenzopyrylospiran
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Caption: Logical workflow for the safe disposal of 1,3,3-Trimethylindolino-6'-
bromobenzopyrylospiran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

